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Compound of Interest

Compound Name: (1-Naphthylmethyl)trichlorosilane

Cat. No.: B091646 Get Quote

CAS Number: 17998-59-3

This technical guide provides an in-depth overview of (1-Naphthylmethyl)trichlorosilane, a

reactive organosilane compound with significant applications in materials science and

biotechnology. This document is intended for researchers, scientists, and drug development

professionals who are interested in the surface modification of materials to enhance their

functionality for applications such as biosensing, drug delivery, and chromatography.

Physicochemical and Safety Data
(1-Naphthylmethyl)trichlorosilane is a liquid organochlorosilane that is highly reactive,

particularly with nucleophiles such as water.[1] Its key properties and safety information are

summarized below.

Table 1: Physicochemical Properties of (1-Naphthylmethyl)trichlorosilane
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Property Value Reference

CAS Number 17998-59-3 [2]

Molecular Formula C₁₁H₉Cl₃Si [1]

Molecular Weight 275.64 g/mol [1]

Boiling Point 150-151 °C at 7 mmHg [2]

Density 1.3112 g/cm³ [1]

Refractive Index 1.5974 [2]

Vapor Pressure < 1 mm Hg @ 25°C [1]

Solubility Reacts with water [1]

Table 2: Safety and Hazard Information for (1-Naphthylmethyl)trichlorosilane

Hazard Statement Precautionary Statement
Personal Protective
Equipment (PPE)

Causes severe skin burns and

eye damage.[1]

Wear protective

gloves/protective clothing/eye

protection/face protection. Do

not breathe vapors. Wash

hands thoroughly after

handling.[1]

Neoprene or nitrile rubber

gloves, chemical goggles or

face shield, and suitable

protective clothing. A NIOSH-

certified combination organic

vapor/acid gas respirator is

recommended where

inhalation may occur.

Reacts with water and

moisture in the air, liberating

hydrogen chloride.[1]

Keep container tightly closed

and store in a dry, inert

atmosphere.[1]

Work in a well-ventilated area,

preferably a chemical fume

hood.

Irritating fumes of hydrochloric

acid and organic acid vapors

may develop when exposed to

water or open flame.[1]

Avoid heat, open flame, and

sparks.[1]

Use water spray, foam, carbon

dioxide, or dry chemical for

extinction. Do not use water

directly.[1]
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Synthesis and Reactivity
The primary route for the synthesis of (1-Naphthylmethyl)trichlorosilane involves the reaction

of 1-chloromethylnaphthalene with silicon tetrachloride.[2] An alternative, less common method

utilizes a Grignard reagent, where 1-naphthylmethylmagnesium bromide is reacted with silicon

tetrachloride.[2]

The reactivity of (1-Naphthylmethyl)trichlorosilane is dominated by the trichlorosilyl group.

The silicon atom is highly susceptible to nucleophilic attack, leading to rapid hydrolysis in the

presence of moisture or surface hydroxyl (-OH) groups.[2] This reaction forms silanol

intermediates (R-Si(OH)₃), which then condense with hydroxyl groups on substrates like silica,

glass, or metal oxides to form stable, covalent siloxane (Si-O-Substrate) bonds.[2] This

reactivity is the basis for its primary application in forming self-assembled monolayers (SAMs)

for surface modification.

Experimental Protocols
General Protocol for Surface Modification using (1-
Naphthylmethyl)trichlorosilane
This protocol describes a general procedure for the formation of a (1-
Naphthylmethyl)trichlorosilane self-assembled monolayer on a hydroxylated surface (e.g.,

silicon wafer, glass slide).

Materials:

Substrate with hydroxylated surface (e.g., silicon wafer, glass slide)

(1-Naphthylmethyl)trichlorosilane

Anhydrous toluene or hexane

Acetone

Isopropanol

Deionized water
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Nitrogen gas stream

Sonicator

Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

Glass or polypropylene containers

Procedure:

Substrate Cleaning:

Thoroughly clean the substrate by sonicating in acetone, followed by isopropanol, and

finally deionized water (15 minutes each).

Dry the substrate under a stream of nitrogen.

To create a high density of hydroxyl groups, immerse the substrate in piranha solution for

30-60 minutes at room temperature. (Caution: Piranha solution is extremely corrosive and

reactive. Handle with extreme care in a fume hood with appropriate PPE).

Rinse the substrate extensively with deionized water and dry under a stream of nitrogen.

Silanization Solution Preparation:

In a clean, dry glass or polypropylene container inside a glovebox or under an inert

atmosphere, prepare a dilute solution (e.g., 1-5 mM) of (1-
Naphthylmethyl)trichlorosilane in an anhydrous solvent such as toluene or hexane.

Surface Modification:

Immerse the cleaned and dried substrate into the silanization solution.

Allow the reaction to proceed for 2-4 hours at room temperature. To achieve a more

ordered monolayer, the reaction time can be extended up to 24 hours.

To prevent polymerization of the silane due to trace moisture, it is crucial to maintain an

anhydrous environment throughout this step.
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Rinsing and Curing:

Remove the substrate from the silanization solution and rinse thoroughly with the

anhydrous solvent (toluene or hexane) to remove any unbound silane.

Follow with a rinse in acetone and then isopropanol.

Dry the substrate under a stream of nitrogen.

To complete the cross-linking of the monolayer, bake the coated substrate in an oven at

110-120°C for 30-60 minutes.

Characterization:

The modified surface can be characterized using various techniques such as contact

angle measurements (to assess hydrophobicity), X-ray photoelectron spectroscopy (XPS)

(to confirm elemental composition), and atomic force microscopy (AFM) (to visualize

surface morphology).

Applications in Research and Drug Development
The ability of (1-Naphthylmethyl)trichlorosilane to form robust, well-defined monolayers on

various substrates makes it a valuable tool in fields relevant to drug development.

Biosensors: The modified surfaces can serve as platforms for the immobilization of

biomolecules such as antibodies, enzymes, or nucleic acids for the development of highly

sensitive and specific biosensors. The naphthyl group can introduce desirable optical

properties for certain detection methods.

Drug Delivery: Nanoparticles, such as silica nanoparticles, can be surface-functionalized with

(1-Naphthylmethyl)trichlorosilane to alter their surface properties. This can improve their

dispersibility in organic media and potentially serve as a foundation for further conjugation

with targeting ligands or drug molecules.

Chromatography: The naphthalene moiety can be used to create stationary phases with

specific hydrophobic and π-π interaction capabilities for high-performance liquid

chromatography (HPLC), enabling the separation of aromatic compounds.
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Visualizations
The following diagrams illustrate the logical workflow of the surface modification process and a

conceptual application in biosensor development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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